Cas no 7336-20-1 (4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt)

• Product Name: 4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt
• CAS No: 7336-20-1
• MF: C₁₄H₁₂N₂Na₂O₆S₂
• MW: 414.364422798157
• CID: 568866
• Update Time: 2025-06-09

4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• 4,4'-diaminostilbene-2,2'-disulfonic acid disodium salt
• disodium 4,4'-diaminostilbene-2,2'-disulphonate
• 2,2'-(1,2-Ethenediyl)bis(5-aminobenzenesulfonic acid) disodium salt
• 2,2'-Disulfo-4,4'-stilbenediamine disodium salt
• 2,2'-Stilbenedisulfonic acid, 4,4'-diamino-, disodium salt
• 2,3'-(1,2-Ethenediyl)bis(5-aminobenzenesulfonic acid) disodium salt
• Amsonic acid disodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-amino-, disodium salt
• CCRIS 4430
• Diaminostilbene disulphonate disodium salt
• Flavonic acid disodium salt
• p,p'-Dia
• 4,4'-Diaminostilbene-2,2'-disulfonate
• Amsonicacidsodiumsalt
• Benzenesulfonic acid, 2,2-(1,2-ethenediyl)bis5-amino-, disodium salt
• 4,4'-Diaminostilben-2,2'-disulfonsure, Dinatriumsalz
• 4,4''-DIAMINO-2,2''-STILBENEDISULFONIC ACID, DISODIUM SALT
• 2,2'-(1,2-Ethenediyl)bis(5-aminobenzenesulfonic acid sodium) salt
• 2,2'-(Ethene-1,2-diyl)bis(5-aminobenzenesulfonic acid sodium) salt
• 4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt

• Inchi： 1S/C14H14N2O6S2.2Na/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22;;/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2/b2-1+;;
• InChI Key： YAKFHPREDNNSFX-SEPHDYHBSA-L
• SMILES： [Na+].[Na+].C(/C1=CC=C(N)C=C1S([O-])(=O)=O)=C\C1=CC=C(N)C=C1S([O-])(=O)=O

Computed Properties

• Exact Mass: 413.99336
• Monoisotopic Mass: 413.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 580
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2

Experimental Properties

• Solubility: 二甲基甲酰胺、水
• PSA: 166.44
• Solubility: 100g/L at 20℃

Additional information on 4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt

Comprehensive Overview of 4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt (CAS No. 7336-20-1)

4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt (CAS No. 7336-20-1) is a highly specialized organic compound widely recognized for its applications in the textile and paper industries. This disodium salt derivative of diaminostilbene disulfonic acid is prized for its fluorescent properties and ability to enhance brightness in various industrial processes. With the growing demand for sustainable and high-performance chemicals, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt features two sulfonic acid groups, which contribute to its water solubility and stability. This makes it an ideal candidate for applications requiring optical brightening agents (OBAs). In recent years, the compound has been studied for its potential in eco-friendly textile dyeing processes, aligning with the global push toward green chemistry and reduced environmental impact. Searches for "biodegradable brighteners" and "sustainable textile chemicals" have surged, reflecting industry trends.

One of the most common questions about CAS No. 7336-20-1 revolves around its safety profile. While it is not classified as hazardous under major regulatory frameworks, proper handling guidelines should always be followed. The compound’s role in paper whitening and detergent formulations has also been a topic of interest, particularly as consumers seek "non-toxic household products." Researchers are exploring ways to optimize its performance while minimizing energy consumption during production—a key concern in circular economy discussions.

From a technical standpoint, the synthesis of 4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt involves multi-step reactions, often starting from stilbene derivatives. Its purity and particle size distribution are critical for achieving consistent results in end-use applications. Analytical techniques such as HPLC and spectrophotometry are commonly employed for quality control. As industries increasingly adopt Industry 4.0 practices, automated monitoring of such compounds during manufacturing is becoming more prevalent.

In conclusion, 4,4'-Diaminostilbene-2,2'-disulfonic Acid Disodium Salt remains a versatile and valuable chemical in modern industrial applications. Its compatibility with sustainability goals and adaptability to emerging technologies ensures its continued relevance. For those searching "high-efficiency optical brighteners" or "eco-friendly disodium salts," this compound offers a compelling solution backed by decades of research and innovation.